ETHYL 5-ACETYL-2-CYCLOHEXANEAMIDO-4-METHYLTHIOPHENE-3-CARBOXYLATE

• IUPAC Name: ethyl 5-acetyl-2-(cyclohexanecarbonylamino)-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C17H23NO4S/c1-4-22-17(21)13-10(2)14(11(3)19)23-16(13)18-15(20)12-8-6-5-7-9-12/h12H,4-9H2,1-3H3,(H,18,20)
• InChI Key: NSKYFYCHNZPFIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=C1C)C(=O)C)NC(=O)C2CCCCC2
• Molecular Formula: C17H23NO4S
• Molecular Weight: 337.4 g/mol

Description

ETHYL 5-ACETYL-2-CYCLOHEXANEAMIDO-4-METHYLTHIOPHENE-3-CARBOXYLATE is a useful research compound. Its molecular formula is C17H23NO4S and its molecular weight is 337.4 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 5-acetyl-2-[(cyclohexylcarbonyl)amino]-4-methyl-3-thiophenecarboxylate is 337.13477939 g/mol and the complexity rating of the compound is 462. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity

Ethyl 5-acetyl-4-methyl-2-(phenylamino)thiophene-3-carboxylate, a compound closely related to your specified chemical, has demonstrated significant antimicrobial activity. In particular, derivatives of this compound were more potent than standard drugs like amphotericin B against certain fungal infections, such as Aspergillus fumigatus and Syncephalastrum racemosum, indicating potential as a novel antimicrobial agent (Mabkhot et al., 2015).

Anti-Cancer Properties

A series of novel thiophene and benzothiophene derivatives, including compounds structurally similar to the one , were synthesized and evaluated for anti-cancer properties. Some of these derivatives showed promising activity against various cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer, suggesting potential application in cancer therapeutics (Mohareb et al., 2016).

Tumor Cell Selectivity

Research on 5-alkyl-2-amino-3-methylcarboxylate thiophenes, which bear resemblance to the compound , showed pronounced anti-proliferative activity with significant tumor cell selectivity. These compounds were notably effective against specific types of tumor cells, including T-lymphoma, prostate, kidney, and hepatoma cells, while being inactive against other tumor cell lines. This indicates their potential for targeted cancer treatment (Thomas et al., 2017).

Synthetic Applications

The compound has been utilized in various synthetic applications. For instance, it has been involved in the ring-closing metathesis-based synthesis of functionalized cycloalkene skeletons, demonstrating its utility in complex organic synthesis processes (Cong & Yao, 2006).

Fluorescence Properties

A study on ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a compound similar to the one you're interested in, revealed novel fluorescence properties. This suggests potential applications in areas requiring fluorescent materials, such as imaging and diagnostics (Guo Pusheng, 2009).